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Compound of Interest

Compound Name: R 80123

Cat. No.: B1662182 Get Quote

Application Notes and Protocols for R 80123
For Researchers, Scientists, and Drug Development Professionals

Introduction
R 80123 is a potent and highly selective inhibitor of phosphodiesterase III (PDE3), an enzyme

crucial in the regulation of intracellular cyclic adenosine monophosphate (cAMP) levels. As the

Z-isomer of R 79595, R 80123 offers a valuable tool for investigating the physiological and

pathological roles of PDE3. Its inhibitory action leads to an increase in intracellular cAMP,

thereby modulating a variety of cellular processes, including cardiac muscle contraction,

smooth muscle relaxation, and platelet aggregation. These application notes provide detailed

protocols for the preparation of R 80123 stock solutions and guidelines for its use in

experimental settings.

Data Presentation
The following table summarizes the key quantitative data for R 80123:
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Property Value

CAS Number 133718-30-6

Molecular Formula C₂₆H₂₉N₅O₃

Molecular Weight 459.54 g/mol

Solubility Soluble in DMSO

Recommended Storage Store at -20°C

Stock Solution Stability 1 month at -20°C; 6 months at -80°C

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of R
80123 in DMSO
This protocol details the steps to prepare a 10 mM stock solution of R 80123, a common

starting concentration for many in vitro experiments.

Materials:

R 80123 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Analytical balance

Vortex mixer

Calibrated micropipettes

Procedure:

Equilibrate R 80123: Allow the vial of R 80123 powder to equilibrate to room temperature for

at least 15-20 minutes before opening to prevent condensation.
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Weigh R 80123: Using an analytical balance, carefully weigh out 4.595 mg of R 80123
powder and transfer it to a sterile microcentrifuge tube.

Calculation: To prepare 1 mL of a 10 mM stock solution:

Moles = Concentration (M) x Volume (L) = 0.010 mol/L x 0.001 L = 0.00001 mol

Mass (g) = Moles (mol) x Molecular Weight ( g/mol ) = 0.00001 mol x 459.54 g/mol =

0.004595 g = 4.595 mg

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the R
80123 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the R 80123 is

completely dissolved. A clear solution should be observed. If necessary, gentle warming (to

no more than 37°C) or brief sonication can be used to aid dissolution.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile, tightly

sealed vials to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the 10 mM DMSO stock solution to a working

concentration for use in cell-based assays. It is crucial to maintain a low final concentration of

DMSO (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM R 80123 stock solution in DMSO

Appropriate sterile cell culture medium or assay buffer

Procedure:
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Determine Final Concentration: Decide on the final concentration of R 80123 required for

your experiment. Based on data from the more potent E-isomer (R 80122), a starting

concentration range of 1-10 µM is recommended for initial experiments with R 80123.

Serial Dilution (if necessary): For lower final concentrations, it is advisable to perform an

intermediate dilution of the 10 mM stock solution in DMSO before the final dilution into the

aqueous medium. This helps to prevent precipitation of the compound.

Final Dilution: Directly add the required volume of the R 80123 stock solution to the pre-

warmed cell culture medium or assay buffer. Mix immediately and thoroughly by gentle

pipetting or inversion.

Example for a 10 µM working solution: To prepare 1 mL of a 10 µM working solution, add 1

µL of the 10 mM stock solution to 999 µL of cell culture medium (a 1:1000 dilution). The

final DMSO concentration will be 0.1%.

Control: Always include a vehicle control in your experiments, which consists of the same

final concentration of DMSO in the cell culture medium without the inhibitor.

Application: Add the prepared working solution to your cells and proceed with your

experimental protocol.
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Workflow for R 80123 Stock Solution Preparation
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Workflow for preparing R 80123 stock solution.
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Inhibition of the PDE3 signaling pathway by R 80123.

To cite this document: BenchChem. [preparing R 80123 stock solutions for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662182#preparing-r-80123-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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